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Compound of Interest

Compound Name: Sepantronium

Cat. No.: B1243752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of Sepantronium bromide (also known as YM155), a potent survivin suppressant utilized in

cancer research. Adherence to these procedural guidelines is critical to ensure personnel

safety and prevent environmental contamination.

Sepantronium bromide is classified as a hazardous compound. It is harmful if swallowed,

causes skin irritation, and can result in serious eye irritation.[1][2] Therefore, stringent safety

protocols are mandatory when handling this substance.

Personal Protective Equipment (PPE) and Hazard
Summary
A multi-layered approach to personal protection is necessary when handling Sepantronium
bromide. The following table summarizes the required PPE based on the associated hazards.
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Hazard Classification
Required Personal Protective Equipment
(PPE)

Acute Oral Toxicity (Category 4)

Standard laboratory PPE including a fully

buttoned lab coat, safety glasses, and gloves

should be worn. Do not eat, drink, or smoke in

areas where this substance is handled.[1][3]

Skin Corrosion/Irritation (Category 2)

Impervious clothing and protective gloves are

required. Hands should be washed thoroughly

after handling.[1][3] For enhanced protection,

consider double gloving with cytotoxic-resistant

nitrile gloves.[2] An impermeable, long-sleeved

gown is also recommended.[2]

Serious Eye Damage/Eye Irritation (Category

2A)

Safety goggles with side-shields or a face shield

are mandatory to protect against splashes. An

accessible eye wash station is essential.[1][3]

Specific Target Organ Toxicity (Single

Exposure); Respiratory Tract Irritation (Category

3)

A suitable respirator should be used, especially

when handling the powder form, to avoid

breathing in dust. Work should be conducted in

a well-ventilated area or with appropriate

exhaust ventilation, such as a chemical fume

hood.[1][3]

Operational Plan: Safe Handling and Preparation
Engineering Controls:

Always handle Sepantronium bromide in a well-ventilated area.[1][3]

The use of a chemical fume hood is strongly recommended to minimize inhalation exposure.

[1]

Ensure safety showers and eye wash stations are readily accessible.[1][3]

Weighing and Reconstitution:
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Handle the solid compound on a disposable mat within a chemical fume hood to contain any

potential spills.[1]

When preparing solutions, such as dissolving in DMSO, perform the task within a chemical

fume hood.[1]

To minimize exposure during transfers, use a closed system transfer device (CSTD) if

available.[1]

Storage:

Store Sepantronium bromide in a tightly closed container in a well-ventilated, locked area.

[3]

Follow the manufacturer's specific storage temperature recommendations. For stock

solutions, typical storage is at -20°C for up to 6 months or -80°C for up to one year to

maintain stability.[1]

Emergency Procedures
In the event of accidental exposure, immediate action is crucial. The following workflow outlines

the necessary steps.
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Skin Contact

Eye Contact

Inhalation

Ingestion

IF ON SKIN:
Wash with plenty of soap and water.

Take off contaminated clothing
and wash it before reuse.

Seek immediate medical attention.
Inform laboratory supervisor.

IF IN EYES:
Rinse cautiously with water for several minutes.

Remove contact lenses, if present
and easy to do. Continue rinsing.

IF INHALED:
Remove victim to fresh air and keep at rest

in a position comfortable for breathing.

IF SWALLOWED:
Rinse mouth. Do NOT induce vomiting.
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Waste Generation

Waste Segregation & Containerization

Contaminated Solid Waste
(gloves, gowns, pipette tips)

Yellow/Purple
Cytotoxic Waste Bag

Unused/Waste Solutions

Sealed, Labeled
Hazardous Waste Bottle

Contaminated Sharps

Purple-Lidded
Sharps Container

Secure Designated
Storage Area

Certified Hazardous
Waste Transporter

High-Temperature
Incineration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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